(S)-3-Amino-5-phenyl-pentanoic acid
(S)-3-Amino-5-phenyl-pentanoic acid
Brand Name:
Vulcanchem
CAS No.:
218278-62-7
VCID:
VC0112299
InChI:
InChI=1S/C11H15NO2/c12-10(8-11(13)14)7-6-9-4-2-1-3-5-9/h1-5,10H,6-8,12H2,(H,13,14)/t10-/m0/s1
SMILES:
C1=CC=C(C=C1)CCC(CC(=O)O)N
Molecular Formula:
C11H15NO2
Molecular Weight:
193.24 g/mol
(S)-3-Amino-5-phenyl-pentanoic acid
CAS No.: 218278-62-7
Reference Standards
VCID: VC0112299
Molecular Formula: C11H15NO2
Molecular Weight: 193.24 g/mol
| CAS No. | 218278-62-7 |
|---|---|
| Product Name | (S)-3-Amino-5-phenyl-pentanoic acid |
| Molecular Formula | C11H15NO2 |
| Molecular Weight | 193.24 g/mol |
| IUPAC Name | (3S)-3-amino-5-phenylpentanoic acid |
| Standard InChI | InChI=1S/C11H15NO2/c12-10(8-11(13)14)7-6-9-4-2-1-3-5-9/h1-5,10H,6-8,12H2,(H,13,14)/t10-/m0/s1 |
| Standard InChIKey | CJJYCYZKUNRKFP-JTQLQIEISA-N |
| Isomeric SMILES | C1=CC=C(C=C1)CC[C@@H](CC(=O)[O-])[NH3+] |
| SMILES | C1=CC=C(C=C1)CCC(CC(=O)O)N |
| Canonical SMILES | C1=CC=C(C=C1)CCC(CC(=O)[O-])[NH3+] |
| PubChem Compound | 2761610 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume